Cas no 1367698-14-3 (4-(Thiophen-3-yl)piperidine-2-carboxylic acid)

• Product Name: 4-(Thiophen-3-yl)piperidine-2-carboxylic acid
• CAS No: 1367698-14-3
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5738685
• PubChem ID: 129976004
• Update Time: 2025-10-09

4-(Thiophen-3-yl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(THIOPHEN-3-YL)PIPERIDINE-2-CARBOXYLICACID
• 4-(THIOPHEN-3-YL)PIPERIDINE-2-CARBOXYLIC ACID
• EN300-1477043
• 1367698-14-3
• 2-Piperidinecarboxylic acid, 4-(3-thienyl)-
• 4-(Thiophen-3-yl)piperidine-2-carboxylic acid

• Inchi： 1S/C10H13NO2S/c12-10(13)9-5-7(1-3-11-9)8-2-4-14-6-8/h2,4,6-7,9,11H,1,3,5H2,(H,12,13)
• InChI Key： XKBHFTPTWKYBLW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CCNC(C(=O)O)C1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 394.3±42.0 °C(Predicted)
• pka: 2.39±0.40(Predicted)

Additional information on 4-(Thiophen-3-yl)piperidine-2-carboxylic acid

4-(Thiophen-3-yl)piperidine-2-carboxylic acid: A Comprehensive Overview

The compound 4-(Thiophen-3-yl)piperidine-2-carboxylic acid, identified by the CAS number 1367698-14-3, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound combines the structural features of a piperidine ring and a thiophene moiety, making it a unique subject of study for researchers. The piperidine ring, a six-membered cyclic amine, is known for its versatility in organic synthesis, while the thiophene group introduces aromaticity and potential electronic properties. Together, these elements contribute to the compound's intriguing chemical behavior and applications.

Recent studies have highlighted the importance of 4-(Thiophen-3-yl)piperidine derivatives in drug discovery. The incorporation of the thiophene ring into the piperidine structure has been shown to enhance pharmacokinetic properties, such as bioavailability and metabolic stability. For instance, researchers have explored the use of this compound as a potential lead molecule in the development of novel analgesics and anti-inflammatory agents. The carboxylic acid group in the molecule also provides opportunities for further functionalization, enabling the creation of bioisosteres or prodrugs that could improve therapeutic efficacy.

The synthesis of 4-(Thiophen-3-yl)piperidine derivatives has been a topic of considerable interest in organic chemistry. One common approach involves the coupling reaction between a thiophene derivative and a piperidine precursor under catalytic conditions. This method not only ensures high yields but also allows for precise control over the substitution pattern on the thiophene ring. Additionally, advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are invaluable for studying stereochemical effects in biological systems.

In terms of biological activity, 4-(Thiophen-3-yl)piperidine derivatives have demonstrated promising results in vitro and in vivo models. For example, studies have shown that these compounds can modulate ion channels, which are critical targets for treating conditions such as epilepsy and chronic pain. Furthermore, their ability to interact with G-protein coupled receptors (GPCRs) suggests potential applications in the development of treatments for neurological disorders.

The integration of computational chemistry techniques has significantly enhanced our understanding of the molecular properties of 4-(Thiophen-3-yl)piperidine. Quantum mechanical calculations have provided insights into the electronic distribution within the molecule, while molecular docking studies have revealed potential binding modes with target proteins. These computational tools not only aid in rational drug design but also facilitate the optimization of lead compounds for improved potency and selectivity.

In conclusion, 4-(Thiophen-3-yl)piperidine, with its unique structural features and diverse applications, continues to be a focal point in chemical research. As advancements in synthetic methods and computational modeling unfold, this compound holds immense promise for contributing to breakthroughs in pharmacology and materials science. Its exploration underscores the importance of interdisciplinary approaches in driving innovation within the chemical sciences.